Cas no 61955-52-0 (1,3,4-Thiadiazol-2-amine, 5-ethyl-N-(4-methoxyphenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-ethyl-N-(4-methoxyphenyl)-
• CAS No: 61955-52-0
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 462576
• PubChem ID: 12324955
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-ethyl-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-ethyl-N-(4-methoxyphenyl)-
• 5-ethyl-N-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine
• DTXSID20489297
• 61955-52-0

• Inchi： 1S/C11H13N3OS/c1-3-10-13-14-11(16-10)12-8-4-6-9(15-2)7-5-8/h4-7H,3H2,1-2H3,(H,12,14)
• InChI Key： ACFWLBQZEHITFU-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 235.07809
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 47.04